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Compound of Interest

Compound Name: Azelaoyl chloride

Cat. No.: B087186 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current understanding of

azelaoyl chloride's solubility in common organic solvents. Due to a notable lack of specific

quantitative solubility data in publicly available literature, this document focuses on qualitative

assessments, physical properties, and a proposed standardized methodology for solubility

determination.

Executive Summary
Azelaoyl chloride, a bifunctional acid chloride, is a valuable reagent in organic synthesis,

particularly in polymerization reactions and the formation of diesters and diamides. Its utility is

intrinsically linked to its solubility in various organic solvents. This guide summarizes the known

qualitative solubility of azelaoyl chloride, presents its key physical characteristics, and

provides a detailed experimental protocol for researchers to quantitatively determine its

solubility in solvents of interest. The included diagrams offer a visual representation of a

general experimental workflow for solubility determination and a logical classification of

common organic solvents.

Physicochemical Properties and Qualitative
Solubility of Azelaoyl Chloride
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While precise quantitative solubility data is not readily available, the following table

consolidates the known physical properties and qualitative solubility information for azelaoyl
chloride. It is generally recognized as being soluble in non-polar to moderately polar aprotic

solvents, with a high reactivity towards protic solvents.

Property Value Citation(s)

Molecular Formula C₉H₁₄Cl₂O₂ [1][2]

Molecular Weight 225.11 g/mol [1][2]

Appearance
Colorless to light yellow clear

liquid
[1][3]

Density 1.143 - 1.150 g/mL at 20-25 °C [3][4]

Boiling Point
166 °C at 18 mmHg; 171 - 173

°C at 30 mmHg
[3][4]

Refractive Index n20/D 1.467 - 1.470 [3][4]

Qualitative Solubility

Chloroform Soluble [4]

Water Decomposes [5]

General Organic Solvents
Generally soluble, particularly

in aprotic solvents.
[6][7]

Reactivity

Moisture sensitive; reacts with

protic solvents (e.g., alcohols,

amines).

[5][8]

Experimental Protocol for Quantitative Solubility
Determination
The following is a generalized static equilibrium method for determining the solubility of

azelaoyl chloride in a chosen organic solvent. This method is designed to be adaptable and

should be performed with appropriate safety precautions due to the corrosive and reactive

nature of azelaoyl chloride.
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Objective: To determine the concentration of a saturated solution of azelaoyl chloride in a

specific organic solvent at a controlled temperature.

Materials:

Azelaoyl chloride (≥98% purity)

Anhydrous organic solvent of interest

Thermostatically controlled shaker or water bath

Calibrated thermometer

Inert gas (e.g., Nitrogen or Argon)

Gastight syringes and needles

Volumetric flasks and pipettes

Analytical balance

Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) system

with a suitable detector

Filtration apparatus with inert filters (e.g., PTFE syringe filters)

Procedure:

Preparation of Solvent: Ensure the solvent is anhydrous, as any moisture will react with the

azelaoyl chloride. Degas the solvent if necessary.

Sample Preparation: In a series of sealed vials, add an excess amount of azelaoyl chloride
to a known volume of the anhydrous solvent. The excess solid phase is crucial to ensure

saturation.

Equilibration: Place the vials in a thermostatically controlled shaker or water bath set to the

desired temperature. Agitate the samples for a predetermined period (e.g., 24-48 hours) to
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ensure equilibrium is reached. The system should be under an inert atmosphere to prevent

reaction with atmospheric moisture.

Phase Separation: Once equilibrium is achieved, cease agitation and allow the excess solute

to settle. It is critical that the temperature remains constant during this period.

Sample Extraction: Carefully extract a known volume of the supernatant (the clear, saturated

solution) using a pre-warmed/cooled gastight syringe fitted with an inert filter to avoid

transferring any undissolved solute.

Dilution: Immediately dilute the extracted aliquot with a known volume of the same

anhydrous solvent to prevent precipitation and to bring the concentration within the linear

range of the analytical instrument.

Quantification: Analyze the diluted sample using a pre-calibrated GC or HPLC method to

determine the concentration of azelaoyl chloride.

Data Analysis: Calculate the solubility in the desired units (e.g., g/100 mL, mol/L) based on

the measured concentration and the dilution factor. Repeat the experiment at different

temperatures to establish a solubility curve.

Visualizing Experimental and Logical Frameworks
To aid in the understanding of the experimental process and the classification of solvents, the

following diagrams are provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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